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Abstract

This technical guide provides a comprehensive overview of 1-bromo-4-chloropentane, a
halogenated alkane with significant applications in organic synthesis. This document details its
chemical identity, physical properties, synthesis protocols, and characteristic reactions.
Particular emphasis is placed on providing detailed experimental methodologies and a clear
presentation of quantitative data. A representative reaction pathway is also visualized to
illustrate its synthetic utility.

Chemical Identity and Properties

1-Bromo-4-chloropentane is a bifunctional organic compound featuring both bromine and
chlorine substituents on a pentane backbone. This structure allows for differential reactivity at
the two halogenated centers, making it a versatile building block in the synthesis of more
complex molecules.

IUPAC Name: 1-bromo-4-chloropentane[1]
CAS Number: 22212-01-7[2]
Molecular Formula: CsH10BrCI[1][2]

Molecular Weight: 185.49 g/mol [1]
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A summary of its key physical and computed properties is presented in Table 1.

Table 1: Physical and Computed Properties of 1-Bromo-
4-chloropentane

Property Value Source
IUPAC Name 1-bromo-4-chloropentane [1]
CAS Number 22212-01-7 [2]
Molecular Formula CsH10BrCl [1][2]
Molecular Weight 185.49 g/mol [1]
XLogP3-AA (Computed) 2.7 [1]
Hydrogen Bond Donor Count 0 o
(Computed)
Hydrogen Bond Acceptor 0 o
Count (Computed)
Rotatable Bond Count

3 [1]

(Computed)

Exact Mass (Computed)

183.96544 Da

[1]

Monoisotopic Mass

183.96544 Da

[1]

(Computed)
Topological Polar Surface Area

. 0 A2 [1]
(Computed)
Heavy Atom Count

" 7 i

(Computed)
Complexity (Computed) 39.1 [1]

Synthesis of 1-Bromo-4-chloropentane

Several synthetic routes to 1-bromo-4-chloropentane have been reported, primarily involving
nucleophilic substitution reactions. One common method utilizes a phase-transfer catalyst to
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facilitate the exchange of a halogen on a dihalopentane precursor.

Experimental Protocol: Synthesis via Nucleophilic
Halogen Exchange

This protocol is based on the principle of facilitating the transfer of a bromide ion to an organic-
soluble chloropentane substrate using a phase-transfer catalyst.

Materials:

e 1,4-Dichloropentane

Sodium bromide (NaBr)

Tetrabutylammonium hydrogen sulfate (TBAHS)

Dichloromethane (CH2zCl2)

Water (Hz20)

Anhydrous magnesium sulfate (MgSQOa)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve
1,4-dichloropentane (1.0 equivalent) in dichloromethane.

e Add an aqueous solution of sodium bromide (1.05 equivalents).
e Add a catalytic amount of tetrabutylammonium hydrogen sulfate.

» Heat the biphasic mixture to 40°C and stir vigorously for the time required to achieve
maximum conversion (monitoring by GC-MS is recommended).

» After the reaction is complete, cool the mixture to room temperature and separate the
organic layer.

e Wash the organic layer with water and then with brine.
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» Dry the organic layer over anhydrous magnesium sulfate.
« Filter the drying agent and remove the solvent under reduced pressure.

e The crude product can be purified by fractional distillation to yield 1-bromo-4-
chloropentane. A 68% isolated yield with minimal dihalogenation has been reported for a
similar reaction.[3]

Chemical Reactivity and Applications

1-Bromo-4-chloropentane is a valuable intermediate in organic synthesis due to the
differential reactivity of the C-Br and C-CIl bonds. The C-Br bond is more labile and therefore
more susceptible to nucleophilic attack and Grignard reagent formation.

Grignard Reagent Formation and Subsequent Reaction

A key application of 1-bromo-4-chloropentane is its use in the formation of a Grignard
reagent, which can then be used to form new carbon-carbon bonds. The bromine atom
selectively reacts with magnesium, leaving the chlorine atom intact for further transformations.

The formation of the Grignard reagent proceeds as follows:

Br-(CHz)3-CH(CI)-CHs

\

Mg > BrMg-(CH2)s-CH(CI)-CHs
N 4

(anhydrous THF)

Click to download full resolution via product page

Caption: Formation of 4-chloro-1-pentylmagnesium bromide.
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This Grignard reagent can then react with various electrophiles, such as aldehydes, ketones,
and esters, to introduce the 4-chloropentyl group into a target molecule. For instance, its
reaction with an aldehyde followed by an acidic workup would yield a secondary alcohol.

Step 2: Acidic Workup

T

>

HsO*

R-CH(OH)-(CHz)3-CH(CI)-CHs

R-CH(O~MgBr+)-(CHz)3-CH(CI)-CHs

Step 1: Nucleophilic Addition

R-CHO

T

___—

R-CH(O~MgBr*)-(CHz2)3-CH(CI)-CHs

BrMg-(CHz)3-CH(CI)-CHs

Click to download full resolution via product page

Caption: Reaction with an aldehyde to form a secondary alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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